Cas no 63593-03-3 ([(3aR,6S,6aR)-6-(benzyloxy)-5-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methanol)

[(3aR,6S,6aR)-6-(benzyloxy)-5-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methanol structure
63593-03-3 structure
Product Name:[(3aR,6S,6aR)-6-(benzyloxy)-5-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methanol
CAS No:63593-03-3
MF:C16H22O6
MW:310.342285633087
MDL:MFCD08704144
CID:502368
Update Time:2025-04-19

[(3aR,6S,6aR)-6-(benzyloxy)-5-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • a-D-erythro-Pentofuranose,4-C-(hydroxymethyl)-1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-
    • 3-O-BENZYL-4-(HYDROXYMETHYL)-1,2-O-ISOPROPYLIDENE-A-D-RIBOFURANOSE
    • 3-O-BENZYL-4-(HYDROXYMETHYL-1,2-O-ISOPROPYLIDENE)-ALPHA-D-ERYTHROPENTOFURANOSE
    • 3-O-Benzyl-4-C-hydroxymethyl-1,2-O-isopropylidene-alpha-D-ribofuranose
    • 4-C-(hydroxymethyl)-1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-alpha-D-erythro-pentofuranose
    • ((3aR,6S,6aR)-6-(Benzyloxy)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5,5-diyl)dimethanol
    • 1-benzyloxy-3-palmitoyloxy-propan-2-ol
    • 1-O-benzyl-3-O-palmitoyl-rac-glycerol
    • 1-O-Benzyl-3-palmitoyl-rac-glycerin
    • 1-Palmitoyl-3-O-benzyl-rac-glycerol
    • 3-O-benzyl-1-palmitoylglycerol
    • 3'-O-benzyl-2'-deoxy-5-trifluoromethyluridine
    • [(3aR,6S,6aR)-6-(benzyloxy)-5-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methanol
    • ((3aR,6S,6aR)-6-Benzyloxy-5-hydroxymethyl-2,2-dimethyl-tetrahydro-furo[2,3-d][1,3]dioxol-5-yl)-methanol
    • 3-O-Benzyl-4-(hydroxymethyl-1,2-O-isopropyl
    • MDL: MFCD08704144
    • Inchi: 1S/C16H22O6/c1-15(2)20-12-13(19-8-11-6-4-3-5-7-11)16(9-17,10-18)22-14(12)21-15/h3-7,12-14,17-18H,8-10H2,1-2H3/t12-,13+,14+/m1/s1
    • InChI Key: QVXXTLFHRGMIHD-RDBSUJKOSA-N
    • SMILES: O1[C@H]2[C@@H]([C@@H](C1(CO)CO)OCC1C=CC=CC=1)OC(C)(C)O2

Computed Properties

  • Exact Mass: 310.14200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 375
  • Topological Polar Surface Area: 77.4

Experimental Properties

  • Density: 1.29
  • PSA: 77.38000
  • LogP: 0.80300

[(3aR,6S,6aR)-6-(benzyloxy)-5-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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